Cas no 1804659-68-4 (2-(Difluoromethyl)-3,6-dimethylpyridine)

• Product Name: 2-(Difluoromethyl)-3,6-dimethylpyridine
• CAS No: 1804659-68-4
• MF: C₈H₉F₂N
• MW: 157.16056895256
• CID: 4933536
• Update Time: 2025-08-02

2-(Difluoromethyl)-3,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,6-dimethylpyridine
• 6-(Difluoromethyl)-2,5-dimethylpyridine
• AK672220

• Inchi： 1S/C8H9F2N/c1-5-3-4-6(2)11-7(5)8(9)10/h3-4,8H,1-2H3
• InChI Key： TXYSITBELPOFLC-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-3,6-dimethylpyridine

Exploring the Properties and Applications of 2-(Difluoromethyl)-3,6-Dimethylpyridine (CAS No. 1804659-68-4)

The compound 2-(Difluoromethyl)-3,6-dimethylpyridine, identified by the CAS registry number CAS No. 1804659-68-4, is a fascinating molecule with a diverse range of applications in various fields. This pyridine derivative has garnered significant attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have further elucidated its structural characteristics and functional versatility, making it a subject of interest for both academic and industrial researchers.

Structurally, 2-(Difluoromethyl)-3,6-dimethylpyridine features a pyridine ring with substituents at positions 2, 3, and 6. The presence of a difluoromethyl group at position 2 introduces electronic effects that enhance the molecule's reactivity and stability. Meanwhile, the methyl groups at positions 3 and 6 contribute to steric effects, influencing the compound's solubility and bioavailability. These structural attributes make it an ideal candidate for designing bioactive molecules with tailored properties.

Recent research has focused on the synthesis and characterization of CAS No. 1804659-68-4. Scientists have developed efficient synthetic routes using palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the compound. Advanced spectroscopic techniques, including NMR and IR spectroscopy, have been employed to confirm the molecular structure and purity of the synthesized product.

In terms of applications, 2-(Difluoromethyl)-3,6-dimethylpyridine has shown promise in the field of agrochemistry. Studies indicate that this compound exhibits potent pesticidal activity against various insect pests. Its ability to disrupt insect nervous systems without causing significant harm to non-target species makes it a potential candidate for developing eco-friendly pesticides. Furthermore, ongoing research is exploring its role as a herbicide with selective activity against invasive plant species.

The pharmaceutical industry has also taken notice of this compound due to its potential as a drug lead. Preclinical studies suggest that CAS No. 1804659-68-4 possesses anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Researchers are currently investigating its pharmacokinetic profile to assess its suitability as an oral drug delivery candidate.

In materials science, 2-(Difluoromethyl)-3,6-dimethylpyridine has been explored as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable building block for constructing porous materials with applications in gas storage and catalysis.

The environmental impact of CAS No. 1804659-68-4 has also been a topic of interest among researchers. Studies on its biodegradation pathways indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. This characteristic is particularly important for ensuring the sustainable use of this compound in agricultural and industrial settings.

In conclusion, 2-(Difluoromethyl)-3,6-dimethylpyridine (CAS No. 1804659-68-4) is a versatile compound with significant potential across multiple domains. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a valuable asset for future innovations in science and technology.